Cas no 1396807-02-5 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide)
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide
- N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzenesulfonamide
-
- Inchi: 1S/C18H21N5O3S/c1-11-8-12(2)23(21-11)18-19-9-15(10-20-18)22-27(24,25)17-7-6-16(26-5)13(3)14(17)4/h6-10,22H,1-5H3
- InChI Key: QGKCXTJTFBRVCL-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CN=C(N3C(C)=CC(C)=N3)N=C2)(=O)=O)=CC=C(OC)C(C)=C1C
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6219-0088-2μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-5μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-10μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-20μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-1mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-2mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-3mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-4mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-5mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6219-0088-10mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-4-methoxy-2,3-dimethylbenzene-1-sulfonamide |
1396807-02-5 | 10mg |
$79.0 | 2023-09-09 |
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide
Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide (CAS No. 1396807-02-5)
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396807-02-5, represents a novel molecular entity with a unique structural framework that combines elements of pyrazole, pyrimidine, and sulfonamide moieties. The presence of these functional groups suggests potential biological activities that make it a subject of intense research interest.
The molecular structure of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide is characterized by a complex interplay of heterocyclic rings and aromatic systems. The pyrazole ring, a well-known pharmacophore in drug discovery, contributes to the compound's ability to interact with biological targets in a specific manner. Additionally, the pyrimidine moiety enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.
The sulfonamide group at the 1-position of the benzene ring introduces a polar and hydrophilic character to the molecule, which can influence its binding affinity and metabolic stability. This structural feature is particularly important in the design of drugs that require precise targeting and sustained activity. The methoxy group at the 4-position further modulates the electronic properties of the aromatic system, potentially affecting the compound's reactivity and interaction with biological receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies have shown that compounds containing both pyrazole and pyrimidine rings often exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, derivatives of these heterocycles have been explored for their potential in treating inflammatory disorders, cancer, and infectious diseases.
In particular, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide has been investigated for its potential role as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can modulate key signaling pathways associated with inflammation, such as NFκB and MAPK. By inhibiting these pathways, the compound may reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic feasibility but also improve the overall quality of the final product.
Pharmaceutical companies are increasingly interested in developing novel scaffolds that combine known pharmacophores to enhance drug efficacy and reduce side effects. The structural features of N-(2-(3(5-dimethyl)-1H-pyrazol(1(yl))pyrimidin(5(yl)))-4-methoxy-(Z)-2(3-methylbutenamido)-benzene make it an attractive candidate for further exploration in drug discovery programs. Its unique combination of heterocyclic rings and functional groups provides a rich foundation for designing molecules with tailored biological activities.
Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including good solubility and moderate bioavailability. These properties are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active for an extended period.
The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. These compounds have been widely used in the development of antibiotics, diuretics, and anti-inflammatory drugs due to their ability to interact with biological targets effectively. The sulfonamide group in N-(2-(3(5-dimethyl)-1H-pyrazol(1(yl))pyrimidin(5(yl)))-4-methoxy-(Z)-2(3-methylbutenamido)-benzene contributes to its potential therapeutic applications by enhancing binding affinity to enzymes and receptors involved in disease pathways.
Future research directions for this compound include exploring its mechanism of action in detail and conducting clinical trials to assess its safety and efficacy in humans. Advances in high-throughput screening technologies will enable researchers to rapidly test thousands of compounds for their biological activity against various disease targets. This approach will accelerate the discovery process and identify new therapeutic opportunities for this novel molecule.
In conclusion, N-(2-(3(5-dimethyl)-1H-pyrazol(1(yl))pyrimidin(5(yl)))-4-methoxy(Z)-2((E)-(3-methylbutenamido)phenyl)methanesulfonamide (CAS No. 1396807_02_05) represents a promising candidate for further development as a therapeutic agent. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive molecule for drug discovery programs aimed at treating inflammatory diseases and other disorders.
1396807-02-5 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-4-methoxy-2,3-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)